Cas no 5782-80-9 (2-aminooctadecanoic Acid)

• Product Name: 2-aminooctadecanoic Acid
• CAS No: 5782-80-9
• MF: C₁₈H₃₇NO₂
• MW: 299.491885900497
• CID: 1606998
• PubChem ID: 409323
• Update Time: 2025-04-21

2-aminooctadecanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-aminooctadecanoic Acid
• SCHEMBL515866
• DTXSID20328319
• LMFA01100009
• 2-amino-octadecanoic acid
• aminostearic acid
• 5782-80-9

• Inchi： 1S/C18H37NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17(19)18(20)21/h17H,2-16,19H2,1H3,(H,20,21)
• InChI Key： XRKBQVGBWJWJJJ-UHFFFAOYSA-N
• SMILES： OC(C(CCCCCCCCCCCCCCCC)N)=O

Computed Properties

• Exact Mass: 299.282429423g/mol
• Monoisotopic Mass: 299.282429423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 63.3Ų